1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(4-fluorophenoxy)ethanone

• IUPAC Name: 1-[4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-2-(4-fluorophenoxy)ethanone
• InChI: InChI=1S/C20H20ClFN6O2/c21-15-1-5-17(6-2-15)28-19(23-24-25-28)13-26-9-11-27(12-10-26)20(29)14-30-18-7-3-16(22)4-8-18/h1-8H,9-14H2
• InChI Key: BIEVFTDIWZBPQP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC=C(C=C3)Cl)C(=O)COC4=CC=C(C=C4)F
• Molecular Formula: C20H20ClFN6O2
• Molecular Weight: 430.9 g/mol

Description

1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(4-fluorophenoxy)ethanone is a useful research compound. Its molecular formula is C20H20ClFN6O2 and its molecular weight is 430.87. The purity is usually 95%.
BenchChem offers high-quality 1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(4-fluorophenoxy)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(4-fluorophenoxy)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition in Humans

The compound N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) is a novel orexin 1 and 2 receptor antagonist under development for the treatment of insomnia. Its disposition in humans was studied, showing elimination mainly via feces, with notable metabolites identified, suggesting extensive metabolism (Renzulli et al., 2011).

Prevalence of New Psychoactive Substances

A study on the prevalence of new psychoactive substances, including compounds like 4-fluoroamphetamine and piperazines, highlighted the increasing challenge they pose in clinical and forensic toxicology. This indicates the need for awareness and monitoring of such substances in public health (Rust et al., 2012).

Environmental Phenol Exposure

Investigations into environmental phenols, including derivatives similar to the compound , show widespread human exposure through consumer products. This underscores the importance of understanding the impact of such chemicals on human health (Mortensen et al., 2014).

Brominated Flame Retardants in Nursing Women

A study explored the presence of emerging brominated flame retardants in human maternal serum and breast milk, revealing the ubiquitous presence of such compounds, which have structural similarities to chlorophenyl compounds. This highlights the potential for exposure to related chemicals through environmental contamination (Zhou et al., 2014).

Oxidative Stress and Inflammation Associations

Exposure to phenols and parabens, related to the chemical structure of the compound , may be linked to oxidative stress and inflammation in pregnant women. This suggests potential health risks associated with exposure to similar environmental chemicals (Watkins et al., 2015).